![molecular formula C15H21BFNO4 B2836516 2-Fluoro-N-(2-hydroxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide CAS No. 1443442-75-8](/img/structure/B2836516.png)
2-Fluoro-N-(2-hydroxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
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Description
2-Fluoro-N-(2-hydroxyethyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as medicine, biology, and chemistry. This compound is a boronic acid derivative that has the potential to exhibit unique biochemical and physiological effects, making it an interesting compound for research purposes.
Scientific Research Applications
Imaging Receptor Status in Solid Tumors
Fluorinated benzamide analogs, including compounds similar to the one , have been synthesized and evaluated for their potential in imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). These compounds have demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting their usefulness in diagnostic imaging and potentially in the assessment of tumor malignancy and therapy response (Tu et al., 2007).
Antimicrobial Activity
Compounds with fluorinated benzamide and boronic acid ester groups have shown significant antifungal and antibacterial activities, particularly against fungi and Gram-positive microorganisms. These findings indicate their potential as templates for developing new antimicrobial agents, which could be crucial in the fight against resistant bacterial strains (Carmellino et al., 1994).
Heterocyclic Synthesis
The unique reactivity of fluorinated enamides and ynamides, which can include compounds with structures similar to the one of interest, has been utilized in the synthesis of heterocyclic compounds. These synthetic routes enable the production of fluorinated benzoxazines and benzoxazepines, highlighting the role of such compounds in the development of new pharmaceuticals and materials (Meiresonne et al., 2015).
Serotonin Receptor Imaging
In the context of neurodegenerative diseases, fluorinated benzamide derivatives have been employed as imaging agents to quantify serotonin 1A receptor densities in the brain, offering insights into the pathophysiology of conditions like Alzheimer's disease and potentially aiding in their diagnosis and monitoring (Kepe et al., 2006).
Properties
IUPAC Name |
2-fluoro-N-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21BFNO4/c1-14(2)15(3,4)22-16(21-14)10-5-6-11(12(17)9-10)13(20)18-7-8-19/h5-6,9,19H,7-8H2,1-4H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMOXJVRKEBXMEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)C(=O)NCCO)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21BFNO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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